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Compound of Interest

Compound Name: 12-Dinonadecanoyl-rac-glycerol

Cat. No.: B3025918 Get Quote

In-Depth Technical Guide: 12-Dinonadecanoyl-
rac-glycerol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability, relevant

experimental protocols, and biological context of 12-Dinonadecanoyl-rac-glycerol. This

diacylglycerol (DAG) analogue is a valuable tool for researchers studying lipid signaling,

particularly pathways involving protein kinase C (PKC).

Commercial Availability and Suppliers
12-Dinonadecanoyl-rac-glycerol (CAS No. 140456-19-5) is available from a limited number

of specialized chemical suppliers. The following tables summarize the available information on

suppliers and product specifications. Researchers are advised to contact the suppliers directly

for the most current information, including purity, availability, and pricing.

Table 1: Known Suppliers of 12-Dinonadecanoyl-rac-glycerol
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Supplier Product Name Catalog Number Website

MedChemExpress
12-Dinonadecanoyl-

rac-glycerol
HY-145541 --INVALID-LINK--

Cayman Chemical
1,2-Dinonadecanoyl-

rac-glycerol
27009 --INVALID-LINK--

Shanghai Amole

Biotechnology Co.,

Ltd.

1,2-Dinonadecanoin Not available

Table 2: Product Specifications (Based on Available Information)

Parameter MedChemExpress Cayman Chemical

CAS Number 140456-19-5 140456-19-5

Molecular Formula C41H80O5 Not specified

Molecular Weight 653.07 Not specified

Purity
>98% (Contact for specific

batch data)

Not specified (Contact for

specific batch data)

Physical State Solid (Contact for details)
Not specified (Contact for

details)

Storage

Recommended to store as

specified on the Certificate of

Analysis.

-20°C

Biological Context: Diacylglycerol Signaling
Diacylglycerols are critical second messengers in a multitude of cellular signaling pathways.

Their primary role is the activation of protein kinase C (PKC) isoforms, which in turn

phosphorylate a wide array of downstream targets, leading to diverse physiological responses.

The general mechanism of DAG-mediated signaling is initiated by the hydrolysis of membrane

phospholipids by phospholipases.
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General Diacylglycerol Signaling Pathway
The following diagram illustrates the canonical pathway of diacylglycerol generation and its

subsequent activation of Protein Kinase C.
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Figure 1. Canonical Diacylglycerol (DAG) signaling pathway leading to Protein Kinase C (PKC)

activation.

Experimental Protocols
While specific experimental protocols for 12-Dinonadecanoyl-rac-glycerol are not readily

available in the public domain, the following sections provide detailed methodologies for

common experiments involving diacylglycerols. These can be adapted by researchers for use

with 12-Dinonadecanoyl-rac-glycerol.

Lipid Extraction from Biological Samples
This protocol is a general method for extracting lipids, including diacylglycerols, from cells or

tissues.

Materials:

Biological sample (cell pellet or tissue)

Chloroform
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Methanol

0.9% NaCl solution

Glass homogenization tubes

Centrifuge

Nitrogen gas stream

Appropriate solvent for resuspension (e.g., chloroform/methanol mixture)

Procedure:

Homogenization: Homogenize the cell pellet or tissue sample in a 2:1 (v/v) mixture of

chloroform:methanol. The final volume of the solvent should be approximately 20 times the

volume of the sample.

Agitation: Agitate the homogenate on a shaker at room temperature for 15-20 minutes.

Phase Separation: Add 0.2 volumes of 0.9% NaCl solution to the homogenate to induce

phase separation.

Centrifugation: Centrifuge the mixture to separate the phases. The lower organic phase will

contain the lipids.

Lipid Collection: Carefully collect the lower organic phase containing the lipids.

Drying: Evaporate the solvent under a stream of nitrogen gas.

Resuspension: Resuspend the dried lipid extract in a suitable solvent for downstream

analysis.

In Vitro Protein Kinase C (PKC) Activity Assay
This protocol outlines a general method for measuring the activation of PKC by a

diacylglycerol.

Materials:
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Purified PKC enzyme

12-Dinonadecanoyl-rac-glycerol

Phosphatidylserine (PS)

ATP (containing γ-³²P-ATP for radioactive detection, or use a non-radioactive kit)

PKC substrate peptide

Kinase buffer (e.g., 20 mM HEPES, pH 7.4, 10 mM MgCl₂, 1 mM CaCl₂, 1 mM DTT)

Stop solution (e.g., EDTA solution)

Phosphocellulose paper or other method for separating phosphorylated from

unphosphorylated substrate

Scintillation counter (for radioactive assay) or appropriate plate reader (for non-radioactive

assay)

Procedure:

Lipid Vesicle Preparation:

In a glass tube, mix 12-Dinonadecanoyl-rac-glycerol and phosphatidylserine in the

desired molar ratio in an organic solvent (e.g., chloroform).

Evaporate the solvent under a stream of nitrogen to form a thin lipid film.

Resuspend the lipid film in kinase buffer by vortexing or sonication to form lipid vesicles.

Kinase Reaction:

In a microcentrifuge tube, combine the kinase buffer, the prepared lipid vesicles, the PKC

substrate peptide, and the purified PKC enzyme.

Initiate the reaction by adding ATP (containing the label).

Incubate the reaction mixture at 30°C for a specified time (e.g., 10-20 minutes).
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Stopping the Reaction: Terminate the reaction by adding a stop solution.

Detection of Phosphorylation:

Spot the reaction mixture onto phosphocellulose paper.

Wash the paper extensively to remove unincorporated ATP.

Quantify the incorporated radioactivity using a scintillation counter. Alternatively, use a

commercial non-radioactive PKC assay kit and follow the manufacturer's instructions for

detection.

Experimental Workflow for Studying DAG-Mediated
Cellular Effects
The following diagram outlines a typical workflow for investigating the cellular effects of a

diacylglycerol like 12-Dinonadecanoyl-rac-glycerol.
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To cite this document: BenchChem. [12-Dinonadecanoyl-rac-glycerol suppliers and
commercial availability]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3025918#12-dinonadecanoyl-rac-glycerol-suppliers-
and-commercial-availability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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